Cas no 59950-50-4 (ethyl 5-amino-2-chloro-pyrimidine-4-carboxylate)

• Product Name: ethyl 5-amino-2-chloro-pyrimidine-4-carboxylate
• CAS No: 59950-50-4
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• MDL: MFCD22377545
• CID: 1025920
• PubChem ID: 12258910
• Update Time: 2025-08-03

ethyl 5-amino-2-chloro-pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-chloropyrimidine-4-carboxylate
• C7H8ClN3O2
• 4-Pyrimidinecarboxylic acid, 5-amino-2-chloro-, ethyl ester
• 5-amino-2-chloro-pyrimidine-4-carboxylic acid ethyl ester
• AK-78272
• ANW-68534
• CTK1D8981
• KB-253579
• QC-10173
• BNFCEIMRFKQNND-UHFFFAOYSA-N
• 8940AB
• FCH1606368
• AX8222529
• 4-Pyrimidinecarboxylicacid,5-amino-2-chloro-,ethylester
• ethyl 5-amino-2-chloro-pyrimidine-4-carboxylate
• 59950-50-4
• SCHEMBL2521639
• AKOS016006892
• MFCD22377545
• DA-04528
• CS-0042571
• SY116050
• DTXSID20482788
• DS-17304
• O11802
• Ethyl5-amino-2-chloropyrimidine-4-carboxylate
• A923425
• SB60841

• MDL： MFCD22377545
• Inchi： 1S/C7H8ClN3O2/c1-2-13-6(12)5-4(9)3-10-7(8)11-5/h3H,2,9H2,1H3
• InChI Key： BNFCEIMRFKQNND-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C(=O)OCC)=N1)N

Computed Properties

• Exact Mass: 201.0305042g/mol
• Monoisotopic Mass: 201.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 376.8±22.0°C at 760 mmHg

ethyl 5-amino-2-chloro-pyrimidine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338